N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-3-(4-oxoquinazolin-3(4H)-yl)propanamide

• IUPAC Name: 3-(4-oxoquinazolin-3-yl)-N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]propanamide
• InChI: InChI=1S/C19H19N7O2/c27-17(7-9-25-13-23-16-6-2-1-5-15(16)18(25)28)20-8-3-4-14-10-21-19-22-12-24-26(19)11-14/h1-2,5-6,10-13H,3-4,7-9H2,(H,20,27)
• InChI Key: IYWWXXCNLWCKPY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C=N2)CCC(=O)NCCCC3=CN4C(=NC=N4)N=C3
• Molecular Formula: C19H19N7O2
• Molecular Weight: 377.4 g/mol

Description

N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-3-(4-oxoquinazolin-3(4H)-yl)propanamide is a useful research compound. Its molecular formula is C19H19N7O2 and its molecular weight is 377.408. The purity is usually 95%.
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Scientific Research Applications

Antioxidant Activity

One area of research focuses on the synthesis of novel pyrimido[4,5-c]isoquinolines and triazole-coupled pyrimido[4,5-c]isoquinolines, which have shown potent antioxidant activities. These compounds were synthesized using a one-pot method and evaluated for their in vitro antioxidant capabilities. Some derivatives exhibited potent antioxidant activity, comparable to the standard drug Trolox, indicating their potential therapeutic applications (Narsimha, Battula, & Nagavelli, 2018).

Anticancer Activity

Another significant area of research is the development of compounds with anticancer properties. Studies have synthesized various heterocyclic compounds, including those with pyrrolo[2,1-a]isoquinoline and pyrido[2,3-d]pyrimidin-4(1H)-one structures, which have shown promising in vitro activity against cancer cell lines such as human lung cancer (A-549) and hepatocellular carcinoma (HepG-2). Compounds have been identified with activity levels comparable or superior to standard drugs like cisplatin, highlighting their potential as anticancer agents (Muhammad et al., 2017).

Antileukemic Activity

The synthesis of bis[[(carbamoyl)oxy]methyl]-substituted pyrrolo[2,1-a]isoquinolines, among other heterocycles, has shown antileukemic activity, particularly against P388 lymphocytic leukemia. This research area explores the development of new therapeutic agents based on the modification of heterocyclic compounds, indicating the potential of such structures in treating leukemia (Anderson, Heider, Raju, & Yucht, 1988).